Cas no 1557078-94-0 (1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one
• CAS No: 1557078-94-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5905187
• PubChem ID: 83828254
• Update Time: 2025-06-08

1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one
• EN300-1781127
• 1557078-94-0

• Inchi： 1S/C10H16N2O/c1-7(13)5-8-6-11-12-9(8)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： CVJUDWMGYXHNOD-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one

Chemical Profile of 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one (CAS No. 1557078-94-0)

1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1557078-94-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one consists of a pyrazole core substituted with a tert-butyl group at the 3-position and an acetyl moiety at the 2-position. This configuration imparts distinct electronic and steric characteristics, which are crucial for its interaction with biological targets. The presence of the pyrazole ring, a well-known pharmacophore, suggests potential applications in modulating various enzymatic and receptor systems.

Recent advancements in chemical biology have highlighted the importance of pyrazole derivatives in therapeutic intervention. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a tert-butyl group at the 3-position of the pyrazole ring further enhances the compound's metabolic stability and binding affinity to target proteins.

In the context of drug discovery, 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one has been investigated for its potential role in inhibiting key enzymes involved in metabolic pathways. For instance, preliminary studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. The acetyl group at the 2-position of the molecule could serve as a site for further functionalization, enabling the design of more potent and selective inhibitors.

The synthesis of 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one involves multi-step organic reactions, typically starting from commercially available precursors like 3-bromo-pyrazole and isobutylmagnesium bromide. The tert-butylation step is critical for introducing the bulky side chain, which influences both the compound's solubility and its interaction with biological targets. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Computational chemistry has played a pivotal role in understanding the structural and electronic properties of 1-(3-tert-butyl-1H-pyrazol-4-yl)propan-2-one. Molecular modeling studies have revealed that the compound adopts specific conformations that optimize its binding to potential therapeutic targets. These insights have guided experimental efforts to refine the molecular structure for improved pharmacological activity.

Evaluation of 1-(3-tert-butyl-1H-pyrazol-4-ylyl)propananone (another name for CAS No. 15570789540)in vitro has shown promising results in several bioassays. Its ability to modulate signaling pathways associated with inflammation and cell proliferation makes it a candidate for further development into a therapeutic agent. Additionally, its structural features suggest potential applications in designing kinase inhibitors, which are widely used in treating cancers and inflammatory diseases.

The pharmaceutical industry has shown keen interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. 1-(3-tBu-pyrazol yl)-prop anone, as it is sometimes referred to, exemplifies how structural modifications can lead to novel bioactive molecules. Ongoing research aims to explore its efficacy in preclinical models and to identify optimal conditions for its therapeutic use.

Regulatory considerations are essential when developing new pharmaceutical compounds like 1-(3-tBu-pyrazol yl)-prop anone. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical trials and commercialization. Collaborative efforts between academic researchers and industry professionals are crucial for translating laboratory findings into viable therapeutic options.

The future prospects of CAS No 15570789540 are promising, with ongoing studies focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and reducing side effects.